Cas no 2137101-68-7 ((1S)-1-(6-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine)

• Product Name: (1S)-1-(6-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine
• CAS No: 2137101-68-7
• MF: C₁₃H₁₆FNO
• MW: 221.27064704895
• CID: 6189608
• PubChem ID: 165748972
• Update Time: 2025-08-04

(1S)-1-(6-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137101-68-7
• (1S)-1-(6-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine
• EN300-745259

• Inchi： 1S/C13H16FNO/c1-8(2)5-11(15)13-6-9-3-4-10(14)7-12(9)16-13/h3-4,6-8,11H,5,15H2,1-2H3/t11-/m0/s1
• InChI Key： UTCZRCQTIQHWGN-NSHDSACASA-N
• SMILES： FC1C=CC2=C(C=1)OC(=C2)[C@H](CC(C)C)N

Computed Properties

• Exact Mass: 221.121592296g/mol
• Monoisotopic Mass: 221.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

Additional information on (1S)-1-(6-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine

Compound Introduction: (1S)-1-(6-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine and CAS No. 2137101-68-7

Chemical entities play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, the compound identified by the CAS number 2137101-68-7 and the product name (1S)-1-(6-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine have garnered significant attention due to their unique structural and pharmacological properties. This introduction aims to provide a comprehensive overview of this compound, its significance, and its potential applications in modern medicine.

The molecular structure of (1S)-1-(6-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine is characterized by a chiral center at the (1S) configuration, which is a critical factor in determining its biological activity. The presence of a fluoro-substituent on the benzofuran ring enhances its metabolic stability and binding affinity to biological targets. This structural feature has been extensively studied in the context of drug design, as fluorine atoms can modulate the pharmacokinetic properties of molecules, leading to improved efficacy and reduced side effects.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in the development of pharmaceuticals. The benzofuran moiety, in particular, has been implicated in various bioactive compounds due to its ability to interact with biological receptors in a highly specific manner. The fluoro-benzofuran component of (1S)-1-(6-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine is believed to contribute to its potential as an intermediate in the synthesis of novel therapeutic agents targeting neurological and inflammatory disorders.

In vitro studies have demonstrated that this compound exhibits promising pharmacological activity, particularly in modulating enzymatic pathways associated with pain perception and inflammation. The (S)-configuration of the amine group further influences its interactions with biological targets, making it a valuable scaffold for further derivatization and optimization. Researchers have leveraged computational modeling techniques to predict the binding affinity and metabolic stability of this compound, which has informed its design as a potential lead molecule for drug development.

The synthesis of (1S)-1-(6-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine involves multi-step organic reactions that highlight the expertise required in fine chemical synthesis. The introduction of the fluoro-substituent necessitates careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have facilitated the efficient preparation of complex fluorinated aromatic systems, which are essential for constructing biologically active molecules like this one.

Current research initiatives are exploring the therapeutic potential of fluorinated benzofurans in treating conditions such as chronic pain and neurodegenerative diseases. Preclinical studies have shown that derivatives of this compound class exhibit analgesic effects comparable to existing medications but with improved selectivity and reduced toxicity. The fluoro-benzofuran scaffold is particularly attractive due to its ability to cross the blood-brain barrier, making it a candidate for treating central nervous system disorders.

The impact of fluorine atoms on molecular properties extends beyond metabolic stability; they also influence electronic distributions and hydrogen bonding capabilities, which are critical for receptor binding. The (S)-configuration at the amine group enhances stereoselectivity, ensuring that only one enantiomer contributes significantly to biological activity. This specificity is crucial in drug development, as enantiomeric excess can drastically alter therapeutic outcomes.

Industrial-scale production of (1S)-1-(6-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine requires stringent quality control measures to maintain consistency across batches. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify purity and structural integrity. These methods ensure that pharmaceutical-grade material meets regulatory standards before being advanced into clinical trials.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like (1S)-1-(6-fluoro-1-benzofuran-2-yl)-3-methylbutan-1-amine. Predictive models can assess structural features that correlate with biological activity, enabling researchers to prioritize compounds for experimental validation. This synergy between computational chemistry and experimental pharmacology has streamlined the process of developing novel therapeutics.

Future directions in research may involve exploring analogs of this compound that exhibit enhanced efficacy or reduced off-target effects. By modifying substituents on the benzofuran ring or adjusting the length of the aliphatic chain, chemists can fine-tune pharmacological profiles to meet specific therapeutic needs. Such modifications are guided by data from high-throughput screening assays, which provide rapid assessments of compound interactions with biological targets.

The broader significance of compounds like (1S)-1-(6-fluoro-1-benzofuran-2-yll)-3-methylbutan-l-am ine lies in their contribution to expanding chemical libraries available for drug discovery efforts worldwide. As research continues to uncover new applications for fluorinated heterocycles, their role as building blocks for innovative medicines will only grow stronger. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic advancements.